2-Bromoethanol-1,1,2,2-d4
2-Bromoethanol-1,1,2,2-d4
Brand Name:
Vulcanchem
CAS No.:
81764-55-8
VCID:
VC20813086
InChI:
InChI=1S/C2H5BrO/c3-1-2-4/h4H,1-2H2/i1D2,2D2
SMILES:
C(CBr)O
Molecular Formula:
C2H5BrO
Molecular Weight:
128.99 g/mol
2-Bromoethanol-1,1,2,2-d4
CAS No.: 81764-55-8
Cat. No.: VC20813086
Molecular Formula: C2H5BrO
Molecular Weight: 128.99 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 81764-55-8 |
|---|---|
| Molecular Formula | C2H5BrO |
| Molecular Weight | 128.99 g/mol |
| IUPAC Name | 2-bromo-1,1,2,2-tetradeuterioethanol |
| Standard InChI | InChI=1S/C2H5BrO/c3-1-2-4/h4H,1-2H2/i1D2,2D2 |
| Standard InChI Key | LDLCZOVUSADOIV-LNLMKGTHSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])Br)O |
| SMILES | C(CBr)O |
| Canonical SMILES | C(CBr)O |
| Melting Point | 56-57 °C20 mm Hg(lit.) |
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